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Compound of Interest

Compound Name: Crovatin

Cat. No.: B1181439 Get Quote

Attention Researchers, Scientists, and Drug Development Professionals: This document

provides guidance on the proper handling and disposal of Crovatin. Due to the limited

availability of a specific Safety Data Sheet (SDS) for Crovatin in public domains, this guide

emphasizes established safety protocols for research chemicals with unknown hazard profiles.

It is imperative to obtain the official Safety Data Sheet (SDS) from your chemical supplier for

detailed and compliant disposal procedures. The information below is intended to supplement,

not replace, the manufacturer's SDS and your institution's Environmental Health and Safety

(EHS) guidelines.

Identification of Crovatin
Crovatin is a chemical compound identified with CAS number 142409-09-4.[1] It is described

as a natural product extracted from plants such as Croton laevigatus Vahl or Croton

oblongifolius.[1][2][3] Primarily used for laboratory research, Crovatin has been noted for its

anti-tumor properties.[2] Given its biological activity, it should be handled with care as a

potentially hazardous substance.

General Safety and Handling Precautions
Before handling Crovatin, ensure you are familiar with your organization's chemical hygiene

plan. Standard personal protective equipment (PPE) for handling research chemicals should be

worn:
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Gloves: Chemically resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Protective Clothing: A laboratory coat.

Work with Crovatin should be conducted in a well-ventilated area, preferably within a chemical

fume hood, to minimize the risk of inhalation.

Step-by-Step Disposal Protocol for Research
Chemicals Lacking an SDS
In the absence of a specific SDS for Crovatin, a conservative approach to waste disposal is

required. Treat Crovatin waste as hazardous unless confirmed otherwise by a verified source.

Waste Segregation and Collection:

Solid Waste: Collect all solid waste contaminated with Crovatin, including unused powder,

contaminated gloves, weigh boats, and paper towels, in a dedicated and clearly labeled

hazardous waste container. The container should be sealable and leak-proof.

Liquid Waste: Solutions containing Crovatin should be collected in a separate, sealed,

and leak-proof hazardous waste container. The container must be compatible with the

solvents used. Do not mix with other waste streams unless explicitly permitted by your

institution's EHS department.

Container Labeling:

All waste containers must be clearly labeled as "Hazardous Waste: Crovatin" and include

the CAS number (142409-09-4). List all components, including solvents and their

approximate concentrations.

Storage:

Store hazardous waste containers in a designated, secure, and well-ventilated area, away

from incompatible materials. Keep containers sealed when not in use.
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Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department. The EHS

office is the primary resource for guidance on the proper disposal of hazardous waste and

will have established procedures with licensed waste disposal contractors.

Provide the EHS department with all available information on Crovatin, including its

name, CAS number, and any known properties.

Under no circumstances should Crovatin or its waste be disposed of in the regular trash or

poured down the sanitary sewer.

Quantitative Data
At present, there is no publicly available quantitative data regarding disposal limits or specific

environmental impact metrics for Crovatin. All waste containing this substance should be

treated as hazardous.

Experimental Protocols
Detailed experimental protocols for the neutralization or disposal of Crovatin are not available

in the public domain. The recommended procedure is to entrust the disposal to a licensed

hazardous waste management company through your institution's EHS department.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of a

research chemical like Crovatin, for which a Safety Data Sheet is not immediately available.
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Caption: Workflow for the safe disposal of a research chemical with an unavailable SDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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